Cas no 122314-67-4 (4-Octadecene-1,3-diol,2-(dimethylamino)-, [S-[R*,S*-(E)]]- (9CI))

• Product Name: 4-Octadecene-1,3-diol,2-(dimethylamino)-, [S-[R*,S*-(E)]]- (9CI)
• CAS No: 122314-67-4
• MF: C₂₀H₄₁NO₂
• MW: 327.545046567917
• CID: 143042
• PubChem ID: 6438166
• Update Time: 2025-04-19

4-Octadecene-1,3-diol,2-(dimethylamino)-, [S-[R*,S*-(E)]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Octadecene-1,3-diol,2-(dimethylamino)-, [S-[R*,S*-(E)]]- (9CI)
• N,N-dimethylsphingosine
• (2R,3S,4E)-2-(dimethylamino)octadec-4-ene-1,3-diol
• 4-Octadecene-1,3-diol, 2-(dimethylamino)-, (S-(R*,S*-(E)))-
• N,N-DMS
• L9QRA71834
• GTPL2454
• UNII-L9QRA71834
• (E,2R,3S)-2-(dimethylamino)octadec-4-ene-1,3-diol
• (2R,3S,E)-2-(dimethylamino)octadec-4-ene-1,3-diol
• (E,2R,3S)-2-dimethylaminooctadec-4-ene-1,3-diol
• (e,2r,3s)-2-(dimethylamino)-octadec-4-ene-1,3-diol
• N,N-Dimethylsphingosine, >=98.0% (TLC)
• 122314-67-4
• DTXSID801030509
• Q6477036
• DTXSID301189579
• NN-dimethyl-D-erythrosphingosine
• 4-Octadecene-1,3-diol, 2-(dimethylamino)-, [S-[R*,S*-(E)]]-
• 4-Octadecene-1,3-diol,2-(dimethylamino)-,(2S,3R,4E)-
• CHEMBL447685
• BDBM50407505

• Inchi： 1S/C20H41NO2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(23)19(18-22)21(2)3/h16-17,19-20,22-23H,4-15,18H2,1-3H3/b17-16+/t19-,20+/m1/s1
• InChI Key： YRXOQXUDKDCXME-QWKHPXNBSA-N
• SMILES： O[C@@H](/C=C/CCCCCCCCCCCCC)[C@@H](CO)N(C)C

Computed Properties

• Exact Mass: 327.313729551g/mol
• Monoisotopic Mass: 327.313729551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 43.7Ų